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Compound of Interest

Compound Name: Methoxybenzyl chloride

Cat. No.: B8655716 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Methoxybenzyl chloride, a valuable reagent in organic synthesis,

requires careful handling due to its hazardous properties. This guide provides essential,

immediate safety and logistical information, including detailed operational and disposal plans,

to foster a culture of safety and build unwavering trust in your laboratory practices.

Key Safety and Physical Properties
A thorough understanding of the chemical's properties is the foundation of safe handling. The

following table summarizes crucial quantitative data for Methoxybenzyl chloride.

Property Value Source

Molecular Formula C8H9ClO [1]

Molecular Weight 156.61 g/mol

Appearance Light yellow liquid [2]

Boiling Point 117-118 °C at 14 mmHg

Melting Point -1 °C

Density 1.155 g/mL at 25 °C

Flash Point 109 °C (228.2 °F) - closed cup
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Operational Plan: From Preparation to Post-
Handling
A systematic approach is critical to minimize risks associated with Methoxybenzyl chloride.

Follow this step-by-step guidance for safe handling.

Pre-Operational Checks
Engineering Controls: Ensure a calibrated chemical fume hood is operational.[3] Verify that

an eyewash station and safety shower are accessible and unobstructed.[3]

Personal Protective Equipment (PPE) Inspection: Before entering the lab, inspect all PPE for

integrity. This includes:

Eye/Face Protection: Chemical safety goggles and a full face shield.[4]

Hand Protection: Chemical-resistant gloves (e.g., PVC).[5]

Body Protection: A lab coat or overalls, with a PVC apron for added protection.[5]

Respiratory Protection: A NIOSH/MSHA-approved respirator with an appropriate cartridge

for organic vapors and acid gases should be available, especially if there's a risk of

exceeding exposure limits or if ventilation is inadequate.[3][6]

Material & Equipment: Confirm that all necessary equipment, including sealed containers for

the chemical and waste, are present in the fume hood.[5] Ensure spill control materials (inert

absorbent like sand, earth, or vermiculite) are readily available.[5]

Handling Procedure
Work Area: Conduct all work involving Methoxybenzyl chloride inside a designated and

properly functioning chemical fume hood.[3]

Personal Conduct: Do not eat, drink, or smoke while handling the chemical.[4]

Dispensing: When dispensing, avoid all personal contact, including inhalation of vapors.[5]

Keep the container sealed when not in use.[5]
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Incompatible Materials: Keep Methoxybenzyl chloride away from incompatible materials

such as bases, alcohols, amines, metals, and oxidizing agents.[7][8] It is also moisture-

sensitive and reacts with water.[6][8]

Spills: In case of a minor spill, immediately contain and absorb the spill with an inert material

like sand or vermiculite.[5] Place the absorbed material into a suitable, labeled container for

waste disposal.[5]

Post-Handling
Decontamination: Thoroughly wash hands with soap and water after handling.[4]

Clothing: Work clothes should be laundered separately from other clothing.[4] Any

contaminated clothing must be removed immediately and washed before reuse.[9]

Storage: Store Methoxybenzyl chloride in a tightly closed, original container in a cool, dry,

well-ventilated, and corrosives-designated area.[5][7] Refrigeration (below 4°C/39°F) may be

required.[3]

Emergency and Disposal Plan
Emergency Procedures

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, keeping

the eyelids open.[4] Seek immediate medical attention.[9]

Skin Contact: Immediately flush the affected area with large amounts of water, using a safety

shower if available.[4] Remove all contaminated clothing.[4] Continue flushing with water and

seek immediate medical attention.[4]

Inhalation: Remove the individual from the contaminated area to fresh air.[4] Keep them

warm and at rest.[4] If breathing is difficult or has stopped, provide artificial respiration and

seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with

water and have them drink water.[3] Seek immediate medical attention.[4]

Disposal Plan
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Waste Classification: Methoxybenzyl chloride and any materials contaminated with it are

considered hazardous waste.[1]

Containerization: Collect waste in a suitable, labeled, and sealed container.[5]

Neutralization (if permissible): For some disposal pathways, treatment may involve

neutralization with soda ash or soda lime.[4] This should only be performed by trained

personnel following established protocols.

Final Disposal: Dispose of the waste through an authorized hazardous or special waste

collection point in accordance with all local, state, and federal regulations.[9] Do not dispose

of it down the drain.[10]

Empty Containers: Decontaminate empty containers with a 5% aqueous sodium hydroxide

or soda ash solution, followed by water, before disposal.[4]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Methoxybenzyl
chloride, from initial preparation to final disposal.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Methoxybenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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